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Compound of Interest |

Compound Name: lanthelliformisamine A TFA
CAS No.: 1643593-28-5
Cat. No.: B608035
. J

Executive Summary

lanthelliformisamine A is a rare, bioactive bromotyrosine-derived alkaloid isolated from the
marine sponge Suberea ianthelliformis. It has garnered significant attention in drug discovery
for its potential as an antibiotic enhancer and biofilm inhibitor against resistant Gram-negative
bacteria, specifically Pseudomonas aeruginosa.

This guide details the technical workflow for the extraction and isolation of lanthelliformisamine
A as its Trifluoroacetate (TFA) salt. The "TFA" designation is critical; it denotes the stable salt
form resulting from the specific Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC) purification protocols required to isolate this polar polyamine.

Source Material & Taxonomy
e Phylum: Porifera

« Class: Demospongiae

« Order: Verongida

o Family: Aplysinellidae

e Species:Suberea ianthelliformis[1][2][3][4]
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» Geographic Distribution: Indo-Pacific region, notably the Great Barrier Reef (Australia) and
French Polynesia.

Collection Note: Specimens are typically freeze-dried immediately after collection to prevent
enzymatic degradation of the brominated alkaloids.

Chemical Principle: The Role of TFA

The isolation of lanthelliformisamine A requires the use of Trifluoroacetic Acid (TFA) in the
mobile phase. This is not arbitrary but a calculated chemical necessity.

¢ lon-Pairing Mechanism: lanthelliformisamine A contains basic secondary and primary amine
groups within its polyamine chain. On standard C18 or Phenyl-Hexyl columns, these basic
groups interact with residual silanols, leading to peak tailing and poor resolution.

» Salt Formation: TFA (0.1% v/v) protonates the amine nitrogens (

), forming a tight ion pair with the trifluoroacetate anion (

). This masks the positive charge, increases hydrophobicity, and sharpens the
chromatographic peak.

o Result: The final isolated product, after solvent removal, is the lanthelliformisamine A TFA
salt.

Extraction & Isolation Protocol

The following protocol synthesizes the methodology established by Hayes et al. (2024) and Xu
et al., optimized for reproducibility.

Phase 1: Crude Extraction

e Preparation: Grind 10 g of freeze-dried S. ianthelliformis into a fine powder.
» Defatting (Optional): Extract with

-hexane (250 mL x 2) to remove highly lipophilic sterols and fats. Discard the hexane fraction
if targeting polar alkaloids.
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e Primary Extraction: Extract the biomass sequentially with:
o Dichloromethane (
) (250 mL, 2 h)
o Methanol (
) (250 mL, 2 h; then 16 h)
» Consolidation: Combine the

and

extracts. Remove solvent in vacuo to yield a brown gum (crude extract).

Phase 2: Pre-fractionation (Desalting)

o Adsorption: Redissolve the crude gum in a minimal volume of MeOH and pre-adsorb onto

C8-bonded silica gel (

9).

o Cartridge Loading: Pack the adsorbed material into a stainless-steel guard cartridge or SPE

column.

o Elution: Flush with water to remove salts, then elute with MeOH to recover the alkaloid-rich

fraction.

Phase 3: Semi-Preparative HPLC (Isolation of the TFA
Salt)

This is the critical purification step.
¢ Column: Phenyl-Hexyl or C18 (5

m,

mm).
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¢ Mobile Phase A:

+0.1% TFA.

¢ Mobile Phase B:

+0.1% TFA.

e Flow Rate: 9.0 mL/min.

» Gradient Profile:
o 0-10 min: Isocratic 10% B (Equilibration)
o 10-50 min: Linear gradient 10%

100% B

o 50-60 min: Isocratic 100% B (Wash)
e Detection: UV at 254 nm and 280 nm.

o Collection: Collect fractions based on UV absorbance. lanthelliformisamine A typically elutes
in the mid-polarity region (approx. 30—40 min depending on the specific gradient slope).

Workflow Visualization

The following diagram illustrates the logical flow of the isolation process.
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Caption: Step-by-step isolation workflow from raw sponge biomass to purified TFA salt.
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Structural Characterization

Verification of the isolated structure relies on High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS) and Nuclear Magnetic Resonance (NMR).

Key Spectroscopic Markers @@

Technique Feature Diagnostic Value

Confirms presence of two

Bromine atoms (

HRESIMS 1:2:1 Isotope Cluster
).
Methoxy group (-OMe) on the
1H NMR 'yg. P )
ppm (s) aromatic ring.[4]
Aromatic protons (Symmetric
1H NMR ppm pattern indicates 3,5-dibromo
substitution).
Carbonyl signal of the
13C NMR . .
Ppm acrylamide moiety.
Tracing the polyamine chain
COSsY g POl

connectivity.

Elucidation Logic

The structure is solved by assembling three distinct fragments: the brominated phenolic head,
the acrylamide linker, and the polyamine tail.
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Caption: Logic flow for assembling the structure using MS and NMR data.

Biological Activity & Mechanism

lanthelliformisamine A is not merely a cytotoxic agent; its primary value lies in its ability to
potentiate other antibiotics.

 Biofilm Inhibition: It inhibits the formation of Pseudomonas aeruginosa biofilms, a critical
factor in hospital-acquired infections.

» Antibiotic Synergy: It acts as an "antibiotic enhancer."[2][3][4] When co-administered with
standard antibiotics (e.g., doxycycline, ciprofloxacin), it significantly lowers the Minimum
Inhibitory Concentration (MIC) required to kill resistant bacteria.

o Mechanism of Action: The polyamine tail interacts with the negatively charged bacterial outer
membrane. This interaction displaces divalent cations (

), destabilizing the lipopolysaccharide (LPS) layer and increasing membrane permeability.
This allows the partner antibiotic to enter the cell more effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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